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Compound of Interest

Compound Name: BRD-6929

Cat. No.: B10754740 Get Quote

Application Notes and Protocols for BRD-6929
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the dissolution, storage, and

experimental use of BRD-6929, a potent and selective inhibitor of histone deacetylases 1 and 2

(HDAC1 and HDAC2).

Product Information
Product Name BRD-6929

CAS Number 849234-64-6

Molecular Formula C₁₉H₁₇N₃O₂S

Molecular Weight 351.42 g/mol

Appearance Off-white to gray solid powder

Mechanism of Action Selective inhibitor of HDAC1 and HDAC2.[1][2]

Solubility and Storage
Proper dissolution and storage of BRD-6929 are critical for maintaining its stability and efficacy

in experimental settings. It is recommended to use fresh, anhydrous DMSO for reconstitution
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as the compound's solubility can be affected by moisture.

Table 1: Solubility of BRD-6929

Solvent Solubility
Concentration
(mM)

Notes

DMSO ~5-25 mg/mL ~14-71 mM

Use of fresh,

anhydrous DMSO is

recommended as

hygroscopic DMSO

can reduce solubility.

[3][4] Sonication may

be required to fully

dissolve the

compound.[3]

Water Insoluble -

Ethanol Insoluble -

Table 2: Storage Conditions for BRD-6929

Form
Storage
Temperature

Shelf Life Notes

Solid Powder -20°C Up to 3 years

In DMSO -80°C 6 months to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[4]

In DMSO -20°C 1 month

For shorter-term

storage, but -80°C is

recommended for

long-term stability.[3]

[4]
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Signaling Pathway
BRD-6929 selectively inhibits HDAC1 and HDAC2, which are key enzymes in the regulation of

gene expression. HDACs remove acetyl groups from histone tails, leading to a more

condensed chromatin structure and transcriptional repression. By inhibiting HDAC1 and

HDAC2, BRD-6929 leads to hyperacetylation of histones, resulting in a more relaxed chromatin

state and the transcription of genes that can induce cell cycle arrest and apoptosis.
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Caption: Signaling pathway of BRD-6929.
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Experimental Protocols
The following are detailed protocols for common experiments involving BRD-6929.

Preparation of Stock Solutions
This workflow outlines the steps for preparing BRD-6929 stock solutions for in vitro and in vivo

experiments.
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Caption: Experimental workflow for preparing BRD-6929 stock solutions.

Protocol:
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Bring the vial of BRD-6929 powder to room temperature before opening.

Weigh the desired amount of powder in a sterile microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM).

Vortex the solution until the powder is completely dissolved. If necessary, use a sonicator to

aid dissolution.[3]

For cell culture experiments, sterilize the stock solution by passing it through a 0.22 µm

syringe filter.

Aliquot the stock solution into smaller volumes in sterile cryovials to minimize freeze-thaw

cycles.

Store the aliquots at -80°C for long-term use.

In Vitro Cell-Based Assays
This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

Cells of interest (e.g., HCT116)

Complete cell culture medium

BRD-6929 stock solution (e.g., 10 mM in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

DMSO

96-well plates

Microplate reader

Protocol:
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Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to

adhere overnight.

Prepare serial dilutions of BRD-6929 in complete culture medium from the stock solution.

Ensure the final DMSO concentration is below 0.5%.

Remove the medium from the wells and add 100 µL of the medium containing different

concentrations of BRD-6929. Include a vehicle control (medium with DMSO) and a blank

control (medium only).

Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and 5%

CO₂.

Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the

formazan crystals.

Shake the plate gently for 10-15 minutes.

Measure the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage of the vehicle control and determine the IC₅₀ value.

This protocol is for detecting changes in histone acetylation levels following treatment with

BRD-6929.

Materials:

Cells treated with BRD-6929

Histone extraction buffer

Primary antibodies (e.g., anti-acetyl-Histone H3, anti-acetyl-Histone H4, and a loading

control like anti-Histone H3 or anti-β-actin)

HRP-conjugated secondary antibody
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Chemiluminescent substrate

Protein electrophoresis and blotting equipment

Protocol:

Treat cells with various concentrations of BRD-6929 for the desired time.

Harvest the cells and perform histone extraction using an acid extraction method.

Quantify the protein concentration of the histone extracts using a Bradford or BCA assay.

Prepare protein samples and load equal amounts onto an SDS-PAGE gel.

Separate the proteins by electrophoresis and transfer them to a PVDF or nitrocellulose

membrane.

Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature.

Incubate the membrane with the primary antibody overnight at 4°C.

Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody

for 1 hour at room temperature.

Wash the membrane again and add the chemiluminescent substrate.

Visualize the protein bands using an imaging system and perform densitometry analysis to

quantify the changes in histone acetylation, normalizing to the loading control.

In Vivo Administration in Mice
This protocol describes the preparation and administration of BRD-6929 to mice via

intraperitoneal injection.

Table 3: In Vivo Formulation for BRD-6929
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Component Percentage Purpose

DMSO 2% Solvent for BRD-6929

PEG400 49% Co-solvent and vehicle

Saline 49% Vehicle

Protocol:

Prepare the vehicle solution by mixing 2% DMSO, 49% PEG400, and 49% saline.

Dissolve BRD-6929 in the vehicle solution to the desired final concentration (e.g., 3 mg/mL

for a 22.5 mg/kg dose with an injection volume of 7.5 mL/kg).

Administer the solution to mice via intraperitoneal (i.p.) injection.

Monitor the mice for any adverse effects. Body weight should be monitored to adjust injection

volumes accordingly.

Safety Precautions
BRD-6929 is for research use only. Standard laboratory safety practices should be followed

when handling this compound. This includes wearing appropriate personal protective

equipment (PPE) such as gloves, a lab coat, and safety glasses. Avoid inhalation of the powder

and contact with skin and eyes. In case of contact, wash the affected area thoroughly with

water. Consult the Safety Data Sheet (SDS) for more detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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